Cas no 66642-54-4 (1-(2-Deoxy-5-O-phosphono-β-D-erythro-pentofuranosyl)-1,3,5-triazine-2,4(1H,3H)-dione)
66642-54-4 structure
Product Name:1-(2-Deoxy-5-O-phosphono-β-D-erythro-pentofuranosyl)-1,3,5-triazine-2,4(1H,3H)-dione
1-(2-Deoxy-5-O-phosphono-β-D-erythro-pentofuranosyl)-1,3,5-triazine-2,4(1H,3H)-dione Chemical and Physical Properties
Names and Identifiers
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- 1,3,5-TRIAZINE-2,4(1H,3H)-DIONE, 1-(2-DEOXY-5-O-PHOSPHONO-.BETA.-D-ERYTHRO-PENTOFURANOSYL)-
- 5-Aza-2'-dump
- 5-Aza-2'-deoxyuridine monophosphate
- 5-aza-2'-deoxyuridine 5'-monophosphate
- T6XKB2ZT5Q
- 1-(2-DEOXY-5-O-PHOSPHONO-.BETA.-D-ERYTHRO-PENTOFURANOSYL)-1,3,5-TRIAZINE-2,4(1H,3H)-DIONE
- 66642-54-4
- 1-(2-DEOXY-5-O-PHOSPHONO-BETA-D-ERYTHRO-PENTOFURANOSYL)-1,3,5-TRIAZINE-2,4(1H,3H)-DIONE
- 1,3,5-Triazine-2,4(1H,3H)-dione, 1-(2-deoxy-5-O-phosphono-beta-D-erythro-pentofuranosyl)-
- UNII-T6XKB2ZT5Q
- 1-(2-Deoxy-5-O-phosphono-β-D-erythro-pentofuranosyl)-1,3,5-triazine-2,4(1H,3H)-dione
-
- Inchi: 1S/C8H12N3O8P/c12-4-1-6(11-3-9-7(13)10-8(11)14)19-5(4)2-18-20(15,16)17/h3-6,12H,1-2H2,(H,10,13,14)(H2,15,16,17)/t4-,5+,6+/m0/s1
- InChI Key: VHPZEHJYARGUFY-KVQBGUIXSA-N
- SMILES: P(=O)(O)(O)OC[C@@H]1[C@H](C[C@H](N2C=NC(NC2=O)=O)O1)O
Computed Properties
- Exact Mass: 309.03620135Da
- Monoisotopic Mass: 309.03620135Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 490
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.9
- Topological Polar Surface Area: 158Ų
1-(2-Deoxy-5-O-phosphono-β-D-erythro-pentofuranosyl)-1,3,5-triazine-2,4(1H,3H)-dione Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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